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Compound of Interest

N,N-Dimethyl-10H-phenothiazin-2-
Compound Name:

amine
CAS No.: 92192-93-3
Cat. No.: B14373083

Get Quote

Executive Summary

Phenothiazines represent a privileged scaffold in medicinal chemistry, historically anchoring the
development of first-generation antipsychotics, antihistamines, and emerging antimicrobial
agents. While substitutions at the 2-position (e.g., chlorine in chlorpromazine, trifluoromethyl in
fluphenazine) are well-documented, the electron-donating dimethylamino substitution presents
a unique pharmacological and electronic profile.

This whitepaper systematically explores N,N-Dimethyl-10H-phenothiazin-2-amine (CAS
92192-93-3). As a critical intermediate, this compound is essential for synthesizing neuroleptic
and antimicrobial 10-aminoalkyl derivatives. We will detail its physicochemical properties, the
causality behind its directed synthesis, and self-validating protocols for its application in drug
development[1][2].

Chemical Identity & Electronic Profiling
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The pharmacological behavior of phenothiazine derivatives is heavily dictated by the electronic
nature of the substituent at the 2-position.

Table 1: Chemical Identifiers & Properties

Parameter Value

IUPAC Name N,N-dimethyl-10H-phenothiazin-2-amine
CAS Registry Number 92192-93-3

EPA DTXSID DTXSID60757745[3]

Molecular Formula C14H14N2S

Molecular Weight 242.34 g/mol

Core Scaffold 10H-Phenothiazine

The Causality of the 2-Dimethylamino Substitution

In phenothiazine-based antipsychotics, the 2-substituent dictates the asymmetry of the
molecule, which is crucial for docking into the binding pocket of the dopamine D2 receptor.

» Electron-Withdrawing Groups (EWGS): Substituents like -Cl or -CF3 enhance neuroleptic
potency by increasing the partial positive character of the ring sulfur, strengthening receptor
interactions.

o Electron-Donating Groups (EDGSs): The -N(CH3)2 group in CAS 92192-93-3 is strongly
electron-donating. This fundamentally alters the oxidation potential of the phenothiazine
nucleus, making it more susceptible to forming stable radical cations. This shift often reduces
extrapyramidal side effects (EPS) while enhancing antioxidant and antimicrobial activities[1]

[4].

Table 2: Electronic Influence of 2-Position Substituents
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Mechanistic Chemistry: The Directed Ullmann
Approach

Direct thionation of diphenylamines (the classic Bernthsen synthesis) typically yields an
intractable mixture of 2- and 4-substituted isomers when the starting amine is asymmetric. To
bypass this and achieve absolute regiocontrol, the synthesis of N,N-Dimethyl-10H-
phenothiazin-2-amine relies on a directed Ullmann-type coupling[1][2].

By pre-forming a diphenylsulfide linkage via alkaline condensation of 4-bromo-3-nitro-N,N-
dimethylaniline with o-bromothiophenol, the sulfur atom is locked into the exact required
position relative to the dimethylamino group. Subsequent reduction of the nitro group to an
amine allows for an intramolecular catalytic ring closure, yielding pure 2-
dimethylaminophenothiazine without isomeric contamination[2].
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Fig 1. Directed synthetic workflow for 2-dimethylaminophenothiazine and its 10-alkylated APIs.
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Self-Validating Experimental Protocols

The following methodologies detail the synthesis of the core intermediate and its subsequent
conversion into an Active Pharmaceutical Ingredient (API). Every protocol is designed as a self-
validating system to ensure high-fidelity replication[2].

Protocol A: Synthesis of N,N-Dimethyl-10H-
phenothiazin-2-amine

Objective: Construct the 2-substituted phenothiazine core via directed ring closure.
e Thioether Formation:

o Condense a stirred, refluxing solution of 4-bromo-3-nitro-N,N-dimethylaniline in ethanol
with o-bromothiophenol under alkaline conditions (e.g., NaOH).

o Causality: The alkaline environment deprotonates the thiol, creating a strong nucleophile
that selectively displaces the activated halogen on the aniline derivative.

¢ Nitro Reduction:

o Treat the resulting 2-bromo-2'-nitro-4-dimethylaminodiphenylsulfide with stannous chloride
(SnCl2) and hydrochloric acid.

o Validation Check 1: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the bright
yellow nitro spot and the emergence of a polar, ninhydrin-active amine spot confirms
complete reduction.

» Ring Closure:

o Heat the 2-bromo-2'-amino-4-dimethylaminodiphenylsulfide at reflux in the presence of an
acid catalyst or via transition-metal catalysis (e.g., Pd-catalyzed Buchwald-Hartwig
amination) to force the intramolecular cyclization.

o Validation Check 2: Analyze the crude product via LC-MS. The target mass for CAS
92192-93-3 is
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243.09
. The absence of the brominated precursor mass (

~323) validates successful cyclization.

Protocol B: 10-N-Alkylation to Generate Active APIs

Objective: Attach a basic side chain to the 10-position to yield pharmacological activity.
e Deprotonation:

o Dissolve 1 equivalent of N,N-Dimethyl-10H-phenothiazin-2-amine in dry xylene. Add 1.1
equivalents of lithium amide. Reflux the mixture for 2 hours.

o Causality (Strict Inert Atmosphere): This step must be performed under a strict nitrogen or
argon atmosphere. The phenothiazine nucleus possesses a highly electron-rich sulfur
atom. In the presence of strong bases and atmospheric oxygen, it rapidly oxidizes to form
sulfoxides or radical cations, leading to intractable, tarry byproducts[2].

o Alkylation:

o Add 1.1 equivalents of the desired reactive tertiary aminoalkyl ester (e.g., 3-
dimethylaminopropyl chloride) dropwise. Continue refluxing under nitrogen for 5 hours.

e Quenching & Extraction:

o Cool the reaction, quench with water, and extract the organic layer. Evaporate the xylene
in vacuo to yield the 10-aminoalkyl derivative as an oil.

o Validation Check 3: Dissolve a sample of the free base in ether and treat with anhydrous
hydrogen bromide. The rapid precipitation of a crystalline hydrobromide salt confirms the
presence of the basic tertiary amine side chain, validating successful 10-alkylation[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/23966562_Synthesis_of_Phenothiazines_VI_Certain_2-Substituted_Phenothiazines_and_Their_10-Aminoalkyl_Derivatives
https://www.researchgate.net/publication/285750839_Synthesis_and_antimicrobial_activity_of_some_new_N-acyl_substituted_phenothiazines
https://www.benchchem.com/product/b14373083?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/396575478_A_Concise_Review_of_Phenothiazine_Based_Antipsychotic_Drugs_and_Their_Syntheses
https://patents.google.com/patent/US3047572A/en
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID60757745
https://www.researchgate.net/publication/26713754_Synthesis_and_antimicrobial_activity_of_some_new_N-acyl_substituted_phenothiazines
https://www.benchchem.com/product/b14373083/docs#comprehensive-technical-guide-n-n-dimethyl-10h-phenothiazin-2-amine-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b14373083/docs#comprehensive-technical-guide-n-n-dimethyl-10h-phenothiazin-2-amine-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b14373083/docs#comprehensive-technical-guide-n-n-dimethyl-10h-phenothiazin-2-amine-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b14373083/docs#comprehensive-technical-guide-n-n-dimethyl-10h-phenothiazin-2-amine-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14373083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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